Cas no 1806735-96-5 (4-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 4-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1806735-96-5
• MF: C₉H₈F₃NO₄
• MW: 251.159333229065
• CID: 4832496
• Update Time: 2025-06-11

4-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H8F3NO4/c1-4-5(2-7(14)15)8(16)6(3-13-4)17-9(10,11)12/h3H,2H2,1H3,(H,13,16)(H,14,15)
• InChI Key： HUZWFDGKSPUGIA-UHFFFAOYSA-N
• SMILES： FC(OC1=CNC(C)=C(C1=O)CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 422
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6

Additional information on 4-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-3-acetic acid

Introduction to 4-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806735-96-5)

4-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-3-acetic acid, with the CAS number 1806735-96-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a hydroxyl group, a methyl group, and a trifluoromethoxy substituent, all attached to a pyridine ring. These functional groups contribute to the compound's potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The molecular structure of 4-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-3-acetic acid is particularly noteworthy due to its combination of aromatic and heterocyclic elements. The presence of the trifluoromethoxy group enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, potentially improving the compound's solubility and bioavailability. The methyl group adds steric bulk, which can influence the compound's binding affinity to specific receptors or enzymes.

Recent studies have explored the biological activities of 4-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-3-acetic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-3-acetic acid could be a valuable lead compound for developing new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-3-acetic acid has also shown promise in neurodegenerative disease research. Studies have indicated that this compound can modulate the activity of certain neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation could have therapeutic implications for conditions such as Parkinson's disease and Alzheimer's disease, where dysregulation of these neurotransmitters plays a critical role.

In the realm of cancer research, 4-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-3-acetic acid has been investigated for its potential as an anticancer agent. Preliminary studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of 4-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-3-acetic acid have also been studied in detail. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preclinical studies have not reported any significant toxicity issues at therapeutic doses.

To further understand the potential therapeutic applications of 4-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-3-acetic acid, ongoing clinical trials are being conducted. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various diseases. Early results from phase I trials have been promising, with no serious adverse events reported and evidence of biological activity consistent with preclinical findings.

In conclusion, 4-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806735-96-5) is a multifaceted compound with a range of potential therapeutic applications. Its unique structural features contribute to its biological activities and pharmacological properties, making it an exciting area of research in medicinal chemistry and pharmaceutical development. As more data from clinical trials become available, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.